Cas no 2172589-70-5 (1-3-amino-3-(1,2-thiazol-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-3-amino-3-(1,2-thiazol-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one
• CAS No: 2172589-70-5
• MF: C₁₀H₁₂F₃N₃OS
• MW: 279.281991004944
• CID: 6511213
• PubChem ID: 165736560
• Update Time: 2025-06-15

1-3-amino-3-(1,2-thiazol-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-amino-3-(1,2-thiazol-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one
• 2172589-70-5
• EN300-1627190
• 1-[3-amino-3-(1,2-thiazol-3-yl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C10H12F3N3OS/c11-10(12,13)8(17)16-4-1-3-9(14,6-16)7-2-5-18-15-7/h2,5H,1,3-4,6,14H2
• InChI Key： LELNYEYVPLNSAY-UHFFFAOYSA-N
• SMILES： S1C=CC(C2(CN(C(C(F)(F)F)=O)CCC2)N)=N1

Computed Properties

• Exact Mass: 279.06531767g/mol
• Monoisotopic Mass: 279.06531767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.5Ų

Additional information on 1-3-amino-3-(1,2-thiazol-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one

Introduction to 1-3-amino-3-(1,2-thiazol-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one (CAS No. 2172589-70-5)

1-3-amino-3-(1,2-thiazol-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2172589-70-5, represents a fascinating intersection of heterocyclic chemistry and bioactive molecule design. Its structural framework incorporates key pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1-3-amino-3-(1,2-thiazol-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one features a piperidine ring linked to a thiazole moiety, both of which are well-documented scaffolds in medicinal chemistry. The presence of a trifluoromethyl group on the ethanone backbone introduces unique electronic and steric properties, which can significantly influence the compound's biological activity. This combination of structural features positions the compound as a versatile tool for investigating various pharmacological pathways.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. The thiazole ring, in particular, has been extensively studied for its role in numerous biologically active molecules, including antibiotics, antivirals, and anti-inflammatory agents. The incorporation of a thiazole moiety into the 1-(3-amino-piperidin-1-yloxy)-3-(thiazol-3-yloxy)propanone scaffold suggests potential applications in modulating enzyme activity and receptor binding interactions.

The trifluoromethyl group is another critical structural feature that contributes to the compound's pharmacological profile. This group is known to enhance metabolic stability and binding affinity by introducing electron-withdrawing effects and steric hindrance. The presence of such an moiety has been demonstrated to improve the efficacy of various drug candidates across different therapeutic areas. In the context of CAS No. 2172589-70-5, the trifluoromethyl group may play a pivotal role in optimizing its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying potential lead structures for further optimization. The structural features of 1-(3-amino-piperidin-1-yloxy)-3-(thiazol-3-yloxy)propanone make it an attractive candidate for virtual screening campaigns aimed at identifying novel therapeutic agents.

Moreover, the synthesis of complex molecules like CAS No. 2172589-70-5 has been streamlined through innovative synthetic methodologies. Modern techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have facilitated the construction of intricate molecular frameworks with high efficiency and selectivity. These advancements have not only accelerated the discovery process but also allowed for the exploration of more diverse chemical space.

The potential applications of 1-(3-amino-piperidin-1-yloxy)-3-(thiazol-3-yloxy)propanone extend across multiple therapeutic domains. Its structural motif suggests potential utility in addressing neurological disorders, where modulation of neurotransmitter systems is often required. Additionally, its ability to interact with various enzyme families makes it a candidate for developing treatments against metabolic diseases and inflammatory conditions.

In conclusion, CAS No. 2172589-70-5 represents a compelling example of how structural innovation can lead to the discovery of novel bioactive molecules. The combination of pharmacophoric elements such as the piperidine-thiazole scaffold and the trifluoromethyl group provides a strong foundation for further exploration in drug discovery. As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(3-amino-piperidinyl)-4-(thiazolyl)-4H-imidazolone will undoubtedly play a crucial role in shaping the future of medicine.